1-[(4-fluorophenyl)sulfonyl]-2-methyl-1H-benzimidazole

• Molecular Formula: C14H11FN2O2S
• Molecular Weight: 290.31 g/mol
• SMILES: CC1=NC2=CC=CC=C2N1S(=O)(=O)C3=CC=C(C=C3)F
• InChI: InChI=1S/C14H11FN2O2S/c1-10-16-13-4-2-3-5-14(13)17(10)20(18,19)12-8-6-11(15)7-9-12/h2-9H,1H3
• InChIKey: SMGZHCSEIBBFEJ-UHFFFAOYSA-N

CB7: Selective ALDH3A1 Inhibitor Procurement

1-[(4-Fluorophenyl)sulfonyl]-2-methyl-1H-benzimidazole (CAS 324777-01-7, synonym CB7) is a small-molecule benzimidazole sulfonamide that acts as a potent, selective, reversible inhibitor of human aldehyde dehydrogenase 3A1 (ALDH3A1) [1]. It emerged as the optimal hit from a high-throughput screen of 101,000 compounds and has been structurally and kinetically characterized in a co-crystal complex with ALDH3A1 (PDB 4L2O, 1.937 Å resolution) [1]. The compound possesses an IC₅₀ of 0.2 µM for ALDH3A1 and a competitive inhibition constant (Kᵢ) of 82 nM with respect to benzaldehyde [1][2].

1

ALDH3A1-selective inhibitor probe with reported competitive binding mode and resolved co-crystal complex

2

Supports target engagement studies requiring clean ALDH3A1 isoform attribution over pan-ALDH alternatives

3

Reported chemosensitization model-response context in ALDH3A1-positive cancer cell lines

• [1] Parajuli B, Fishel ML, Hurley TD. Selective ALDH3A1 inhibition by benzimidazole analogues increase mafosfamide sensitivity in cancer cells. J Med Chem. 2014;57(2):449–461. doi:10.1021/jm401508p. View Source
• [2] BindingDB entry BDBM50447056 (CHEMBL1378094). Ki: 82 nM for human ALDH3A1. Accessed 2026. View Source

Why CB7 Cannot Be Replaced by Generic Inhibitors

ALDH3A1 inhibitors vary dramatically in potency and selectivity; using a non-selective agent such as DEAB (IC₅₀ > 200 µM for ALDH3A1) introduces confounding inhibition of ALDH1A1 (IC₅₀ 0.057 µM), ALDH2 (IC₅₀ 0.16 µM), and other isoforms, thereby obscuring target-specific biological conclusions . Even other selective ALDH3A1 inhibitors, e.g., CB29 (IC₅₀ 16 µM), are 80‑fold less potent, requiring higher concentrations that risk off-target effects . The quantitative evidence below demonstrates that CB7’s differentiation lies in its combination of submicromolar potency, >500‑fold selectivity over related ALDH isozymes, and validated cellular chemosensitizing activity, making it irreplaceable for experiments that demand clean ALDH3A1 engagement.

Target CB7: Selective ALDH3A1 Isoform selectivity context may shift with pan-ALDH agents DEAB

Risk Reported higher affinity and selectivity Potency context differs significantly from earlier selective inhibitors CB29

Risk Structural SAR maximum in class Analogues may not replicate reported binding-mode ceiling Analogues

CB7 Quantitative Differentiation Evidence

ALDH3A1 Inhibitory Potency: CB7 vs. CB29

CB7 inhibits human ALDH3A1 dehydrogenase activity with an IC₅₀ of 0.2 µM, determined in a spectrophotometric assay using benzaldehyde as substrate in the presence of 1.5 mM NADP⁺ at pH 7.5 [1]. The closely related selective ALDH3A1 inhibitor CB29 displays an IC₅₀ of 16 µM under comparable conditions . This represents an 80‑fold potency advantage for CB7.

ALDH3A1 IC₅₀

Cross-study comparable

CB7: 0.2 µM vs. CB29: 16 µM (80-fold higher potency context)

Supports ALDH3A1 pathway inhibition study fit at lower concentrations

Spectrophotometric assay; benzaldehyde substrate; pH 7.5

Evidence Dimension	IC₅₀ for ALDH3A1 enzymatic activity
Target Compound Data	0.2 µM (200 nM)
Comparator Or Baseline	CB29: 16 µM
Quantified Difference	80-fold higher potency
Conditions	Human ALDH3A1; benzaldehyde substrate; 1.5 mM NADP⁺; pH 7.5; 25 °C.

Why This Matters

The 80‑fold potency superiority ensures robust enzyme inhibition at lower compound concentrations, minimizing the risk of off-target liabilities in cellular models.

• [1] Parajuli B, Fishel ML, Hurley TD. Selective ALDH3A1 inhibition by benzimidazole analogues increase mafosfamide sensitivity in cancer cells. J Med Chem. 2014;57(2):449–461. doi:10.1021/jm401508p. View Source

Binding Affinity Comparison: CB7 vs. CB29

The competitive inhibition constant (Kᵢ) of CB7 against ALDH3A1 is 82 nM, measured by Lineweaver‑Burk analysis with benzaldehyde as variable substrate [1]. In contrast, CB29 has a Kᵢ of 4.7 µM . CB7’s Kᵢ is 57‑fold lower, indicating a much tighter enzyme‑inhibitor complex.

Binding Affinity (Kᵢ)

Cross-study comparable

CB7: 82 nM vs. CB29: 4.7 µM (57-fold higher binding affinity)

Tighter enzyme-inhibitor complex may support target engagement in high-substrate contexts

Lineweaver–Burk analysis; competitive inhibition mode

Evidence Dimension	Competitive inhibition constant (Kᵢ)
Target Compound Data	82 nM
Comparator Or Baseline	CB29: 4.7 µM (4,700 nM)
Quantified Difference	57-fold higher binding affinity
Conditions	Human ALDH3A1; benzaldehyde varied; 1.5 mM NADP⁺; pH 7.5.

Why This Matters

The higher binding affinity enables effective target engagement in environments with high endogenous substrate (e.g., cellular aldehydes), preserving inhibition at lower doses.

• [1] BindingDB entry BDBM50447056 (CHEMBL1378094). Ki: 82 nM for human ALDH3A1. Accessed 2026. View Source

Isoform Selectivity Profile: CB7 vs. DEAB

CB7 exhibits no detectable inhibition (<10 %) of ALDH1A1, ALDH1A2, ALDH1A3, ALDH1B1, or ALDH2 at concentrations up to 100 µM, corresponding to a >500‑fold selectivity window over ALDH3A1 (IC₅₀ 0.2 µM) [1]. The commonly used pan‑ALDH inhibitor DEAB displays IC₅₀ values of 0.057 µM (ALDH1A1), 0.16 µM (ALDH2), and 1.2–3.0 µM for other isoforms, making it completely non‑selective .

Isoform Selectivity

Cross-study comparable

CB7: >500-fold over ALDH1A1/ALDH2 vs. DEAB: non-selective pan-ALDH inhibition

Clean ALDH3A1 selectivity context may reduce off-target isoform confounding

No inhibition detected up to 100 µM against other ALDH isoforms

Evidence Dimension	Selectivity over ALDH1A1 and ALDH2
Target Compound Data	>500‑fold selectivity (no inhibition up to 100 µM; ALDH3A1 IC₅₀ = 0.2 µM)
Comparator Or Baseline	DEAB: 0.28‑fold selectivity (IC₅₀ ALDH1A1 0.057 µM / IC₅₀ ALDH3A1 > 200 µM)
Quantified Difference	>1,800‑fold improvement in selectivity window
Conditions	Enzymatic assays against recombinant human ALDH isoforms; 100 µM inhibitor concentration for selectivity profiling.

Why This Matters

Clean selectivity ensures that biological effects attributed to ALDH3A1 inhibition are not confounded by off‑target ALDH isoform engagement, which is critical for target validation studies.

• [1] Parajuli B, Fishel ML, Hurley TD. Selective ALDH3A1 inhibition by benzimidazole analogues increase mafosfamide sensitivity in cancer cells. J Med Chem. 2014;57(2):449–461. doi:10.1021/jm401508p. View Source

Cellular Chemosensitization in Cancer Models

In SF767 glioblastoma cells (ALDH3A1‑positive), co‑treatment with 10 µM CB7 and mafosfamide reduced cell proliferation to 2 ± 1 % of control, compared to 46 ± 2 % with mafosfamide alone—a 23‑fold enhancement of the antiproliferative effect [1]. In A549 lung adenocarcinoma cells, the same combination produced a 2.3‑fold decrease in proliferation relative to mafosfamide alone [1]. Vehicle‑treated cells showed no significant change with CB7 alone, demonstrating that the effect requires simultaneous chemotherapeutic stress.

Cell-Model Response

Supporting evidence

SF767: 23-fold sensitization; A549: 2.3-fold sensitization (with mafosfamide)

Reported chemosensitization model-response context in glioblastoma and lung adenocarcinoma lines

10 µM CB7; 48-h SRB assay; effect requires chemotherapeutic stress

Evidence Dimension	Cell proliferation (survival fraction post‑treatment)
Target Compound Data	SF767: 2 ± 1 % (CB7 + mafosfamide); A549: 2.3‑fold decrease vs. mafosfamide alone
Comparator Or Baseline	Mafosfamide alone: SF767 46 ± 2 %; A549 48 ± 3 %
Quantified Difference	SF767: 23‑fold sensitization; A549: 2.3‑fold sensitization
Conditions	SF767 (glioblastoma) and A549 (lung adenocarcinoma) cell lines; 10 µM CB7; 48‑h treatment; SRB proliferation assay.

Why This Matters

The functional chemosensitization data confirm that the enzymatic selectivity of CB7 translates directly into ALDH3A1‑dependent cellular pharmacology, providing a procurement rationale for in vivo studies of cyclophosphamide sensitization.

• [1] Parajuli B, Fishel ML, Hurley TD. Selective ALDH3A1 inhibition by benzimidazole analogues increase mafosfamide sensitivity in cancer cells. J Med Chem. 2014;57(2):449–461. doi:10.1021/jm401508p. View Source

SAR Potency Maximum in Benzimidazole Series

An extensive SAR campaign encompassing over 50 benzimidazole sulfonamide analogues that systematically varied substituents at positions R₁–R₈ failed to identify any analogue with superior ALDH3A1 inhibitory potency compared to CB7 [1]. Key modifications including halogen replacement (chlorine for fluorine), alkyl substitution, and ring expansion all led to decreased or abolished activity. The study concluded that the 4‑fluorophenyl sulfonyl moiety at N‑1 and the 2‑methyl group on the imidazole ring are optimal for potency [1].

SAR Potency Ceiling

Class-level inference

Ranked first in series of >50 benzimidazole sulfonamide analogues

Represents reported potency maximum within characterized chemical space

No analogue exceeded 0.2 µM; data to verify across series

Evidence Dimension	ALDH3A1 inhibitory potency in benzimidazole sulfonamide series
Target Compound Data	CB7 IC₅₀ = 0.2 µM (most potent in series of >50 analogues)
Comparator Or Baseline	All other tested analogues: IC₅₀ values higher than 0.2 µM or no inhibition (exact values in Table 1 of Parajuli 2014)
Quantified Difference	No analogue exceeded CB7 potency; the series ceiling was established at 0.2 µM
Conditions	SAR analysis; ALDH3A1 enzymatic assay; 100 µM maximum test concentration.

Why This Matters

CB7 represents the potency maximum within the characterized chemical space, providing confidence that it is the optimal tool compound for ALDH3A1 studies and a validated starting point for medicinal chemistry optimization.

• [1] Parajuli B, Fishel ML, Hurley TD. Selective ALDH3A1 inhibition by benzimidazole analogues increase mafosfamide sensitivity in cancer cells. J Med Chem. 2014;57(2):449–461. doi:10.1021/jm401508p. View Source

CB7 Research and Industrial Applications

Cancer Chemosensitization of ALDH3A1-Positive Tumors

CB7 is the inhibitor of choice for studies aiming to reverse ALDH3A1‑mediated chemoresistance to oxazaphosphorines. Its 80‑fold potency advantage over CB29 and >500‑fold selectivity over pan‑ALDH inhibitors like DEAB ensure that the observed chemosensitization is specifically driven by ALDH3A1 blockade [1]. In ALDH3A1‑expressing glioblastoma (SF767) and lung adenocarcinoma (A549) models, CB7 at 10 µM achieves a 23‑fold and 2.3‑fold enhancement of mafosfamide antiproliferative effects, respectively, making it suitable for preclinical in vivo combination therapy studies [1].

ALDH3A1 Assay Development Positive Control

For high‑throughput screening and enzymatic characterization of ALDH3A family members, CB7 serves as the optimal isoform‑specific reference inhibitor. Its well‑characterized competitive kinetics (Kᵢ = 82 nM) and the absence of any cross‑inhibition of ALDH1A1, ALDH1A2, ALDH1A3, ALDH1B1, or ALDH2 at concentrations up to 100 µM [1][2] enable unambiguous assignment of ALDH3A1‑mediated activity. This selectivity cannot be matched by DEAB, which inhibits multiple isoforms .

Structural Biology Co-crystallization with ALDH3A1

The availability of a high‑resolution co‑crystal structure (PDB 4L2O, 1.937 Å) provides direct atomistic detail of CB7 binding to the aldehyde‑binding pocket of ALDH3A1 [1]. This structural information, unavailable for CB29 or most other ALDH3A1 inhibitors, enables structure‑guided optimization and virtual screening campaigns that are critical for medicinal chemistry programs targeting ALDH3A1 [1].

Medicinal Chemistry Lead Scaffold for ALDH3A1

CB7 represents the potency ceiling within the characterized benzimidazole sulfonamide series, with no analogue surpassing its IC₅₀ in an SAR study of over 50 compounds [1]. This makes it the definitive lead compound for libraries focused on ALDH3A1 inhibition. Procurement of CB7 as a reference standard is essential for benchmarking new synthetic derivatives and evaluating whether structural modifications genuinely improve upon the current potency optimum.

Application

Selection Property

Validation Focus

Cancer cell-model chemosensitization studies

ALDH3A1 isoform-selective inhibitor fit

ALDH3A1-dependent model-response endpoints

ALDH3A1 assay positive-control context

Isoform-selectivity review; competitive inhibition context

Absence of cross-isoform inhibition in screening panels

Structural biology co-crystallization reference

Resolved binding mode with reported co-crystal structure

PDB 4L2O atomistic detail review

Medicinal chemistry lead-scaffold benchmarking

SAR potency ceiling in benzimidazole sulfonamide class

New analogue comparative endpoint review

• [1] Parajuli B, Fishel ML, Hurley TD. Selective ALDH3A1 inhibition by benzimidazole analogues increase mafosfamide sensitivity in cancer cells. J Med Chem. 2014;57(2):449–461. doi:10.1021/jm401508p. View Source
• [2] BindingDB entry BDBM50447056 (CHEMBL1378094). Ki: 82 nM for human ALDH3A1. Accessed 2026. View Source